2H-Pyrrol-2-one, 3,4-dihydro-

• IUPAC Name: 3,4-dihydropyrrol-2-one
• InChI: InChI=1S/C4H5NO/c6-4-2-1-3-5-4/h3H,1-2H2
• InChI Key: OKDGPOCKHMGDQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N=C1
• Molecular Formula: C4H5NO
• DSSTOX Substance ID: DTXSID20480264
• Molecular Weight: 83.09 g/mol
• CAS RN: 55047-80-8

Description

2H-Pyrrol-2-one, 3,4-dihydro- is a heterocyclic compound with a g-lactam ring structure. It has four carbon atoms and one nitrogen atom. This compound plays a significant structural role in a variety of bioactive natural compounds.

Synthesis Analysis

A practical and easily scalable synthesis of 3-ethyl-4-methyl-1,5-dihydro-2H-pyrrol-2-one, an important building block of the antidiabetic drug glimepiride, has been accomplished. Key features of the synthesis include the synthesis of 3-methyl-4-hydroxy-2-butenolide in water and triflic acid-mediated N-benzyl lactam N-deprotection.

Molecular Structure Analysis

The molecular structure of 2H-Pyrrol-2-one, 3,4-dihydro- is available as a 2D Mol file or as a computed 3D SD file. The 3D structure may be viewed using Java or Javascript.

Chemical Reactions Analysis

2H-Pyrrol-2-one, 3,4-dihydro- is involved in various chemical reactions. For example, it is used in the synthesis of 3-ethyl-4-methyl-1,5-dihydro-2H-pyrrol-2-one, an important building block of the antidiabetic drug glimepiride.

Physical And Chemical Properties Analysis

2H-Pyrrol-2-one, 3,4-dihydro- has a molecular weight of 84.1164. More detailed physical and chemical properties such as boiling point, density, and others can be found in the NIST Chemistry WebBook.

Mechanism of Action

While the specific mechanism of action for 2H-Pyrrol-2-one, 3,4-dihydro- is not detailed in the retrieved documents, it is known that its derivatives play a significant structural role in a variety of bioactive natural compounds.

Safety and Hazards

Safety data sheets indicate that 2H-Pyrrol-2-one, 3,4-dihydro- is a highly flammable liquid and vapor. It causes skin irritation, serious eye irritation, and may cause an allergic skin reaction. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Future research directions could involve the synthesis of more derivatives of 2H-Pyrrol-2-one, 3,4-dihydro-, given its significant structural role in a variety of bioactive natural compounds. For example, it has been used to successfully synthesize six polysubstituted 3-hydroxy-3-pyrroline-2-one derivatives. These derivatives have shown promising antioxidant activity, suggesting potential applications in the physiological environment.